Cas no 4387-30-8 (1,3-Benzenedicarbonitrile,4-chloro-)
4387-30-8 structure
Product Name:1,3-Benzenedicarbonitrile,4-chloro-
CAS No:4387-30-8
MF:C8H3ClN2
MW:162.575820207596
CID:330073
PubChem ID:3014276
Update Time:2025-04-19
1,3-Benzenedicarbonitrile,4-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarbonitrile,4-chloro-
- 4-CHLOROBENZENE-1,3-DICARBONITRILE
- 1,3-Benzenedicarbonitrile,4-chloro
- 2,4-Dicyanchlorbenzol
- 4-chloro-1,3-benzenedicarbonitrile
- 4-chloroisophthalonitrile
- QC-4761
- ZUUQPBPHHYNHSR-UHFFFAOYSA-N
- 3-Cyano-4-chlorobenzonitrile
- SCHEMBL3838602
- A854771
- 4387-30-8
- AKOS022636486
- NS00031372
- DTXSID20195967
- 1-Chloro-2,4-dicyanobenzene
- 1,3-Benzenedicarbonitrile, 4-chloro-
-
- Inchi: 1S/C8H3ClN2/c9-8-2-1-6(4-10)3-7(8)5-11/h1-3H
- InChI Key: ZUUQPBPHHYNHSR-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C#N)C=C1C#N
Computed Properties
- Exact Mass: 161.99800
- Monoisotopic Mass: 161.9984758g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- Density: 1.34
- Boiling Point: 275.6 ºC
- Flash Point: 122.3 ºC
- PSA: 47.58000
- LogP: 2.08336
1,3-Benzenedicarbonitrile,4-chloro- Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
1,3-Benzenedicarbonitrile,4-chloro- Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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